Cas no 5802-76-6 (N,n-diethylethanamine;diethyl Hydrogen Phosphate)

• Product name: N,n-diethylethanamine;diethyl Hydrogen Phosphate
• CAS No: 5802-76-6
• MF: C₄H₁₁O₄P^.C₆H₁₅N
• MW: 255.29154
• CID: 1607959
• PubChem ID: 79864

N,n-diethylethanamine;diethyl Hydrogen Phosphate Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, diethyl ester, compd. with N,N-diethylethanamine (1:1)
• AC1Q6SVB
• AC1L2YB3
• Phosphoric acid, diethyl ester, triethylamine salt
• CTK1H1927
• EINECS 227-354-0
• AR-1L0850
• AG-G-05178
• N,N-diethylethanamine,diethyl hydrogen phosphate
• diethyl hydrogen phosphate
• N,N-diethylethanamine
• FLNPWUGCMTYXJE-UHFFFAOYSA-N
• DTXSID4064006
• NS00082113
• 5802-76-6
• Diethyl hydrogen phosphate, compound with triethylamine (1:1)
• N,n-diethylethanamine;diethyl Hydrogen Phosphate

• Inchi： InChI=1S/C6H15N.C4H11O4P/c1-4-7(5-2)6-3;1-3-7-9(5,6)8-4-2/h4-6H2,1-3H3;3-4H2,1-2H3,(H,5,6)
• InChI Key： FLNPWUGCMTYXJE-UHFFFAOYSA-N
• SMILES： CCN(CC)CC.CCOP(=O)(O)OCC

Computed Properties

• Exact Mass: 255.16008
• Monoisotopic Mass: 255.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59A^2

Experimental Properties

• Boiling Point: 200.3°C at 760 mmHg
• Flash Point: 74.9°C
• PSA: 59
• LogP: 2.50790